586-75-4(4-Bromobenzoyl chloride),B0558,NSC7091

4-Bromobenzoyl chloride Properties

Names and Identifiers

- 4-Bromobenzoyl chloride
- 4-Brorobenzoylchloride
- 4-bromo-1-benzenecarbonyl chloride
- 4-bromobenzoic acid chloride
- 4-bromo-benzoyl chloride
- 4-bromophenylcarbonyl chloride
- Benzoyl chloride,4-bromo
- Benzoyl chloride,p-bromo
- p-Bromobenzoyl chloride,p-bromo
- p-bromobenzoylchloride
- p-Bromobenzoyl chloride
- NSC-7091
- 4-bromo-benzoyl-chloride
- 4-Bromo benzoyl chloride
- p-Brombenzoylchlorid
- parabromobenzoyl chloride
- W72HA95JJC
- NS00033992
- W-105370
- 4-bromo-benzoylchloride
- Benzoyl chloride, p-bromo-
- p-Bromobenzoyl chloride, p-bromo-
- EINECS 209-580-1
- NSC 7091
- 4bromobenzoyl chloride
- p-BrC6H4COCl
- PS-10792
- 4-bromobenzoyl-chloride
- AKOS009031172
- FT-0601037
- 4-Bromobenzoylchloride
- B0558
- NSC7091
- DTXSID2060412
- Benzoyl chloride, 4-bromo-
- 586-75-4
- EN300-21294
- MFCD00000683
- A831975
- 4-Bromobenzoyl chloride, 98%
- rho-bromobenzoyl chloride
- SCHEMBL1088
- p-Bromobenzoyl Chloride; 4-Bromo-1-benzenecarbonyl Chloride; 4-Bromobenzoyl Chloride; NSC 7091; p-Bromobenzoyl Chloride
- DB-006726
- DTXCID7042439
- MDL： MFCD00000683
- InChIKey： DENKGPBHLYFNGK-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H4BrClO/c8-6-3-1-5(2-4-6)7(9)10/h1-4H
- SMILES： C1=C(C=CC(=C1)Br)C(=O)Cl
- BRN： 636641

Computed Properties

Exact Mass: 217.91300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 217.913
Heavy Atom Count: 10
Complexity: 130
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 17.1A^2

Experimental Properties

LogP: 2.82810
PSA: 17.07000
Refractive Index: 1.5963 (estimate)
Water Partition Coefficient: Soluble in methanol. Reacts with water forming Hcl.
Boiling Point: 247°C(lit.)
Melting Point: 38.0 to 41.0 deg-C
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Solubility: Soluble in methanol. Reacts with water forming Hcl.
Color/Form: White needle crystal. Sensitive to moisture
Solubility: Encounter waterdecomposition.Soluble in benzene\Ether and ethanol,Soluble in Petroleum English.
Sensitiveness: Moisture Sensitive
Density: 1.6111 (rough estimate)

4-Bromobenzoyl chloride Security Information

Symbol:
WGK Germany：3
Safety Term：8
Safety Instruction： S26-S36/37/39-S45
Packing Group：II
Packing Group：II
Risk Phrases：R34
Hazard Level：8
Dangerous goods sign：
Hazardous Material transportation number：UN 3261 8/PG 2
Hazard Statement： H314
Warning Statement： P280,P305+P351+P338,P310
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 34-37
Signal Word：Danger
TSCA：Yes
HazardClass：8
FLUKA BRAND F CODES：19-21

4-Bromobenzoyl chloride Customs Data

HS CODE：29163900
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Bromobenzoyl chloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IAVO-25g	Benzoyl chloride, 4-bromo-	586-75-4	>98.0%(GC)(T)	25g	$49.00
A2B Chem LLC	AI53108-25g	4-Bromobenzoyl chloride	586-75-4	98%	25g	$35.00	2024-04-19
Aaron	AR00IB40-500mg	Benzoyl chloride, 4-bromo-	586-75-4	95%	500mg	$52.00
abcr	AB177777-100 g	4-Bromobenzoyl chloride, 98%; .	586-75-4	98%	100 g	€118.30	2023-07-20
Apollo Scientific	OR52101-100g	4-Bromobenzoyl chloride	586-75-4	98%	100g	£44.00	2025-02-20
Enamine	EN300-21294-0.05g	4-bromobenzoyl chloride	586-75-4	95%	0.05g	$19.0	2023-09-16
Fluorochem	013058-25g	4-Bromobenzoyl chloride	586-75-4	98%	25g	￡18.00	2022-03-01
Oakwood	013058-1g	4-Bromobenzoyl chloride	586-75-4	98%	1g	$9.00	2024-07-19
TRC	B680295-10g	4-Bromobenzoyl Chloride	586-75-4		10g	$ 64.00	2023-04-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B103223-100g	4-Bromobenzoyl chloride	586-75-4	>98.0%(GC)	100g	¥628.90	2023-09-04

4-Bromobenzoyl chloride Suppliers

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:586-75-4)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

Nantong Zhonghe Chemical New Material Co.LTD

Audited Supplier

(CAS:586-75-4)

MR./MRS.:HU JING LI

Phone:15950889051

Email:2369399482@qq.com

SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.

Audited Supplier

(CAS:586-75-4)

MR./MRS.:HUANG JING LI

Phone:18025840623

Email:sz@meryer.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:586-75-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:586-75-4)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic Halides

Cas no 586-75-4 (4-Bromobenzoyl chloride)

4-Bromobenzoyl chloride Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Bromobenzoyl chloride Security Information

4-Bromobenzoyl chloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Bromobenzoyl chloride Pricemore >>

4-Bromobenzoyl chloride Suppliers

4-Bromobenzoyl chloride Related Literature

Related Categories

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